4-Formyl-2-methoxyphenyl acetate
4-Formyl-2-methoxyphenyl acetate
Vanillyl acetate, also known as 4-O-acetylvanillin or fema 3108, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. Vanillyl acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, vanillyl acetate is primarily located in the cytoplasm. Vanillyl acetate exists in all eukaryotes, ranging from yeast to humans. Vanillyl acetate can be converted into vanillin. Vanillyl acetate is a sweet, creamy, and heliotropin tasting compound that can be found in pulses. This makes vanillyl acetate a potential biomarker for the consumption of this food product.
Vanillin acetate is a phenyl acetate obtained by the formal condensation of phenolic group of vanillin with acetic acid. It is a member of benzaldehydes, a monomethoxybenzene and a member of phenyl acetates. It derives from a vanillin.
Vanillin acetate is a phenyl acetate obtained by the formal condensation of phenolic group of vanillin with acetic acid. It is a member of benzaldehydes, a monomethoxybenzene and a member of phenyl acetates. It derives from a vanillin.
Brand Name:
Vulcanchem
CAS No.:
881-68-5
VCID:
VC0042379
InChI:
InChI=1S/C10H10O4/c1-7(12)14-9-4-3-8(6-11)5-10(9)13-2/h3-6H,1-2H3
SMILES:
CC(=O)OC1=C(C=C(C=C1)C=O)OC
Molecular Formula:
C10H10O4
Molecular Weight:
194.18 g/mol
4-Formyl-2-methoxyphenyl acetate
CAS No.: 881-68-5
Reference Standards
VCID: VC0042379
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol
| CAS No. | 881-68-5 |
|---|---|
| Product Name | 4-Formyl-2-methoxyphenyl acetate |
| Molecular Formula | C10H10O4 |
| Molecular Weight | 194.18 g/mol |
| IUPAC Name | (4-formyl-2-methoxyphenyl) acetate |
| Standard InChI | InChI=1S/C10H10O4/c1-7(12)14-9-4-3-8(6-11)5-10(9)13-2/h3-6H,1-2H3 |
| Standard InChIKey | PZSJOBKRSVRODF-UHFFFAOYSA-N |
| SMILES | CC(=O)OC1=C(C=C(C=C1)C=O)OC |
| Canonical SMILES | CC(=O)OC1=C(C=C(C=C1)C=O)OC |
| Melting Point | Mp 102-103 ° 77-79°C |
| Physical Description | Solid colourless needles of plates with a mild creamy, balsamic, vanilla odou |
| Description | Vanillyl acetate, also known as 4-O-acetylvanillin or fema 3108, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. Vanillyl acetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, vanillyl acetate is primarily located in the cytoplasm. Vanillyl acetate exists in all eukaryotes, ranging from yeast to humans. Vanillyl acetate can be converted into vanillin. Vanillyl acetate is a sweet, creamy, and heliotropin tasting compound that can be found in pulses. This makes vanillyl acetate a potential biomarker for the consumption of this food product. Vanillin acetate is a phenyl acetate obtained by the formal condensation of phenolic group of vanillin with acetic acid. It is a member of benzaldehydes, a monomethoxybenzene and a member of phenyl acetates. It derives from a vanillin. |
| Solubility | slightly soluble in water; soluble in organic solvents, oils soluble (in ethanol) |
| Synonyms | NSC 25863; NSC 8499; O-Acetylvanillin; 4-(Acetyloxy)-3-methoxybenzaldehyde; 4-Acetoxy-3-methoxybenzaldehyde; 4-Acetoxy-5-methoxybenzaldehyde; 4-Formyl-2-methoxyphenol Acetate; 4-Formyl-2-methoxyphenyl Acetate; 4-O-Acetylvanillin; 4-(Acetyloxy)-3-met |
| PubChem Compound | 61229 |
| Last Modified | Nov 11 2021 |
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